Cas no 29574-42-3 (1,3-Benzodioxole,5-cyclopropyl-)

• Product Name: 1,3-Benzodioxole,5-cyclopropyl-
• CAS No: 29574-42-3
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD32068212
• CID: 279140
• Update Time: 2025-10-28

1,3-Benzodioxole,5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-cyclopropyl-
• 5-cyclopropyl-1,3-benzodioxole
• 1-Cyclopropyl-3,4-methylenedioxybenzene
• Benzene,4-cyclopropyl-1,2-(methylenedioxy)- (8CI)

• MDL： MFCD32068212
• Inchi： 1S/C10H10O2/c1-2-7(1)8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,1-2,6H2
• InChI Key： HQKFWAYVOSZCJS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole,5-cyclopropyl-

Comprehensive Overview of 1,3-Benzodioxole,5-cyclopropyl- (CAS No. 29574-42-3): Properties, Applications, and Industry Insights

1,3-Benzodioxole,5-cyclopropyl- (CAS No. 29574-42-3) is a specialized organic compound belonging to the benzodioxole family, characterized by its unique cyclopropyl substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential bioactive properties. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its role as a building block for eco-friendly formulations.

The molecular structure of 1,3-Benzodioxole,5-cyclopropyl- features a fused dioxole ring system, which enhances its stability and reactivity in synthetic pathways. Recent studies highlight its utility in flavor and fragrance applications, where its aromatic profile contributes to complex scent formulations. Industry reports suggest growing demand for such intermediates in cosmetic chemistry, aligning with consumer preferences for natural-inspired ingredients.

From a technical perspective, CAS 29574-42-3 exhibits moderate solubility in organic solvents, making it suitable for catalyzed reactions and nanomaterial functionalization. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns in high-precision synthesis. The compound's thermal stability (decomposition point >200°C) also makes it relevant for polymer modification research.

Emerging applications include its use in electronic materials, where its π-conjugated system shows promise for organic semiconductors. This aligns with global searches for "bio-based electronic components" and "renewable material innovations." Patent analyses reveal increasing IP activity around benzodioxole derivatives, particularly in photovoltaic technologies and OLED development.

Environmental considerations are paramount in contemporary discussions about 1,3-Benzodioxole,5-cyclopropyl-. Regulatory bodies emphasize its biodegradation pathways, with recent OECD 301 tests indicating moderate environmental persistence. This data informs its classification under REACH compliance frameworks, a frequent search topic among chemical compliance professionals.

Market analysts note that CAS 29574-42-3 production scales are adapting to circular economy principles, with manufacturers implementing solvent recovery systems. Such practices respond to trending queries about "green chemical manufacturing" and "waste minimization in synthesis." The compound's low acute toxicity profile (as per GHS classification) further supports its adoption in consumer product formulations.

In academic circles, 5-cyclopropyl-1,3-benzodioxole serves as a model compound for studying ring strain effects in cycloalkane-aromatic systems. Computational chemistry studies utilizing DFT calculations frequently reference this structure to validate theoretical models—a topic generating substantial engagement in computational chemistry forums.

Quality standards for 29574-42-3 continue evolving, with updated ICH guidelines specifying stricter limits for process-related impurities. This reflects broader industry movements toward quality by design (QbD) approaches, frequently searched alongside pharmaceutical intermediates. Analytical method development for this compound remains an active research area, particularly for chiral separation techniques.

Future prospects for 1,3-Benzodioxole,5-cyclopropyl- include exploration in bioactive coatings and controlled-release formulations, capitalizing on its lipophilic character. These directions correspond with market demands for "smart material additives" and "functional surface modifiers," as evidenced by search volume trends across scientific databases.